Cas no 853916-00-4 (2-Amino-6-phenylpyridine-3-methanol)

• Product Name: 2-Amino-6-phenylpyridine-3-methanol
• CAS No: 853916-00-4
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 4899615
• Update Time: 2025-06-30

2-Amino-6-phenylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-phenylpyridine-3-methanol

• Inchi： 1S/C12H12N2O/c13-12-10(8-15)6-7-11(14-12)9-4-2-1-3-5-9/h1-7,15H,8H2,(H2,13,14)
• InChI Key： XXGMJZXLMVMICD-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C2C=CC=CC=2)=NC=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 1.8
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-6-phenylpyridine-3-methanol

2-Amino-6-phenylpyridine-3-methanol (CAS No. 853916-00-4): An Overview of Its Structure, Properties, and Applications

2-Amino-6-phenylpyridine-3-methanol (CAS No. 853916-00-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular framework, which includes an amino group, a phenyl ring, and a pyridine ring, all interconnected in a specific arrangement that imparts distinct chemical and physical properties.

The molecular formula of 2-Amino-6-phenylpyridine-3-methanol is C₁₄H₁₄N₂O, and its molecular weight is approximately 226.27 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

The synthesis of 2-Amino-6-phenylpyridine-3-methanol typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 3-hydroxypyridine with benzaldehyde followed by amination. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalysts derived from renewable resources or employing microwave-assisted synthesis techniques.

In the pharmaceutical industry, 2-Amino-6-phenylpyridine-3-methanol has shown promise as a lead compound for the development of new drugs. Its structural features make it an attractive candidate for targeting various biological pathways and receptors. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. One notable example is the use of 2-Amino-6-phenylpyridine-3-methanol-based derivatives in the treatment of chronic inflammatory diseases such as rheumatoid arthritis. These derivatives have been shown to inhibit key enzymes involved in the inflammatory response, thereby reducing inflammation and associated pain.

Beyond its pharmaceutical applications, 2-Amino-6-phenylpyridine-3-methanol has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the amino group and phenyl ring enhances the electron-donating ability of the molecule, which can improve the performance of these devices by facilitating charge transport and reducing energy losses.

In addition to its direct applications, 2-Amino-6-phenylpyridine-3-methanol serves as an important intermediate in the synthesis of other valuable compounds. For example, it can be used as a building block for constructing more complex molecules with specific functionalities. This versatility has made it a valuable tool in synthetic chemistry laboratories around the world.

The safety profile of 2-Amino-6-phenylpyridine-3-methanol is an important consideration for its use in various applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 2-Amino-6-phenylpyridine-3-methanol (CAS No. 853916-00-4) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in fields such as pharmaceuticals, materials science, and synthetic chemistry. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.